1-(4-chlorophenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C16H18ClN3O4S2/c1-19-15-4-2-3-5-16(15)20(26(19,23)24)11-10-18-25(21,22)12-13-6-8-14(17)9-7-13/h2-9,18H,10-12H2,1H3
• InChI Key: TZDBHFPTTWUZDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNS(=O)(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C16H18ClN3O4S2
• Molecular Weight: 415.9 g/mol

Description

1-(4-chlorophenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H18ClN3O4S2 and its molecular weight is 415.91. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorophenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorophenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation and Synthesis Techniques

• Research has shown effective methods for the oxidation of methyl (methylthio)methyl sulfoxide, which is a relevant process in the synthesis of complex sulfonamides like the one . The oxidation with hydrogen peroxide in different solvents has been studied, providing valuable insights into efficient preparation methods (Ogura, Suzuki, & Tsuchihashi, 1980).

Molecular Structure and Antiviral Activity

• The synthesis and study of molecular structures of similar sulfonamides have been explored, contributing to understanding their potential antiviral activities. One study synthesized various sulfonamide derivatives and tested their anti-tobacco mosaic virus activity, highlighting the potential of these compounds in antiviral applications (Chen et al., 2010).

Photophysical Properties

• Investigations into the photophysical properties of related compounds, including fluorescent 2,5-dibenzoxazolylphenols, provide insights into the potential application of sulfonamides in advanced materials like scintillating detecting mediums for ionizing radiation (Kauffman & Bajwa, 1993).

Antimicrobial and Antiproliferative Agents

• Sulfonamides, including the one , have been studied for their antimicrobial and antiproliferative properties. For instance, a study on N-ethyl-N-methylbenzenesulfonamide derivatives revealed their effectiveness as antimicrobial and antiproliferative agents (Abd El-Gilil, 2019).

Metal-Organic Frameworks (MOFs)

• Thiophene-based MOFs constructed with similar sulfonamides have demonstrated efficiency in luminescence sensing and environmental contaminant removal. This highlights the potential use of these compounds in environmental applications (Zhao et al., 2017).